2-[2-(3,4-Dimethylphenyl)-2-oxoethyl]sulfanyl-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2-[2-(3,4-dimethylphenyl)-2-oxoethyl]sulfanyl-5-phenyl-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C25H22N2O2S2/c1-4-12-27-24(29)22-20(18-8-6-5-7-9-18)14-30-23(22)26-25(27)31-15-21(28)19-11-10-16(2)17(3)13-19/h4-11,13-14H,1,12,15H2,2-3H3
• InChI Key: RYUSSUBNRWFJSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)CSC2=NC3=C(C(=CS3)C4=CC=CC=C4)C(=O)N2CC=C)C
• Molecular Formula: C25H22N2O2S2
• Molecular Weight: 446.6 g/mol

Description

The compound is a thieno[2,3-d]pyrimidin-4-one derivative. Thienopyrimidinones are a class of heterocyclic compounds that contain a thiophene ring fused with a pyrimidinone ring. They are known for their diverse biological activities, including anticancer, antiviral, and antimicrobial properties.

Scientific Research Applications

Potent Inhibitor of Thymidylate Synthase and Dihydrofolate Reductase

Research indicates that certain thieno[2,3-d]pyrimidine derivatives act as potent inhibitors of both thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in the DNA synthesis pathway. For instance, compounds like N-{4-[(2-Amino-6-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)sulfanyl]benzoyl}-L-glutamic acid have shown significant dual inhibitory activity, suggesting their potential in cancer treatment and drug development (Gangjee, Qiu, Li, & Kisliuk, 2008).

Antitumor Activity

Several thieno[2,3-d]pyrimidine derivatives demonstrate potent anticancer activity. For example, compounds synthesized from 3-Methyl-6-phenyl-2-thioxo-2,3-dihydrothieno[3,2-d]pyrimidin-4(1H)-one showed comparable activity to doxorubicin, a standard chemotherapy drug, against human breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cell lines (Hafez & El-Gazzar, 2017).

Antimicrobial and Antibacterial Applications

Novel pyrazolo[1,5-a]pyrimidine derivatives containing thieno[2,3-d]pyrimidine showed significant antimicrobial activities, with some exceeding the activity of reference drugs. These findings suggest their potential as new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).

Fluorescence Binding Studies

Thieno[2,3-d]pyrimidine derivatives have been used in fluorescence and UV–vis spectral studies to investigate their interactions with bovine serum albumin (BSA), providing insights into drug-protein interactions and drug delivery mechanisms (Meng, Zhu, Zhao, Yu, & Lin, 2012).

Synthesis and Heterocyclization Studies

Thieno[2,3-d]pyrimidine derivatives are also a focus of synthetic and heterocyclization studies, contributing to the development of new chemical processes and methodologies. For example, the synthesis of substituted 4-oxo-3,4-dihydro-thieno[3,4-d]pyrimidines provided insights into the physicochemical properties and potential biological activities of these compounds (Zadorozhny, Turov, & Kovtunenko, 2010).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if it exhibits anticancer activity, it might interact with certain enzymes or receptors in cancer cells to inhibit their growth.